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Compound of Interest

Compound Name: 9-Anthraldehyde hydrazone

Cat. No.: B15378616

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and spectroscopic
characterization of 9-Anthraldehyde hydrazone, a valuable building block in medicinal
chemistry and materials science. This document details the experimental protocol for its
preparation and presents its comprehensive spectroscopic data, including Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) information.

Synthesis of 9-Anthraldehyde Hydrazone

The synthesis of 9-Anthraldehyde hydrazone is achieved through a condensation reaction
between 9-Anthraldehyde and hydrazine monohydrate. The workflow for this synthesis is
depicted below.
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Caption: Reaction workflow for the synthesis of 9-Anthraldehyde hydrazone.
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Experimental Protocol

The following protocol is adapted from a published procedure for the synthesis of 9-
Anthraldehyde hydrazone[1].

Materials:

e 9-Anthraldehyde (1.06 g, 5.16 mmol)

e 64-65% Hydrazine monohydrate (3 ml, ~61.8 mmol)
e Absolute Ethanol (10 ml)

Procedure:

» To a solution of 9-anthraldehyde in absolute ethanol at room temperature, add hydrazine
monohydrate.

» Heat the reaction mixture under reflux for 2 hours.
 After the reflux period, allow the mixture to cool to room temperature.
o Collect the resulting yellow precipitate by filtration.

» Purify the crude product by recrystallization from ethanol to yield 9-Anthraldehyde
hydrazone as a yellow solid.

Spectroscopic Data

The structural confirmation of the synthesized 9-Anthraldehyde hydrazone is based on the
following spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR spectra were recorded on a 500 MHz spectrometer using CDCls as the solvent[1].

Table 1: *H NMR Spectroscopic Data for 9-Anthraldehyde Hydrazone[1]
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Chemical Shift (3)

Multiplicity Integration Assignment

ppm

8.80 S 1H Ar-H
8.49 d,J=8.7Hz 2H Ar-H
8.43 S 1H Ar-H
8.00 d,J=8.1Hz 2H Ar-H
7.55-7.44 m 4H Ar-H
5.91 S 2H NH:2

Table 2: 3C NMR Spectroscopic Data for 9-Anthraldehyde Hydrazone[1]
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Chemical Shift (6) ppm

140.94

131.42

129.96

128.84

128.30

126.73

126.28

125.53

125.22

125.16

77.34

77.29

77.08

76.83

Infrared (IR) Spectroscopy

The FT-IR spectrum was recorded using an ATR (Attenuated Total Reflectance) accessory[1].

Table 3: FT-IR Spectroscopic Data for 9-Anthraldehyde Hydrazone[1]

Wavenumber (cm—?) Assignment
3363 N-H stretch (NH2)
1620 C=N stretch

(Likely a typo in the source, possibly aromatic
C-H bending)

80
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Mass Spectrometry (MS)

The mass spectrometric data confirms the molecular weight of the compound.

Table 4: Mass Spectrometry Data for 9-Anthraldehyde Hydrazone

Parameter Value Source

Molecular Formula CisH12N2 PubChem|[2]

Molecular Weight 220.27 g/mol PubChem][2]

Exact Mass 220.100048391 Da PubChem (Computed)[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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